Cas no 2172037-69-1 (2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172037-69-1
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 5566007
• PubChem ID: 165596370
• Update Time: 2025-06-30

2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1599067
• 2172037-69-1
• 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C11H18N4O2/c1-3-17-9-7-15-11(5-8-16-2)10(4-6-12)13-14-15/h3-5,7-9H2,1-2H3
• InChI Key： ZICLELLPIYSTGG-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(CC#N)N=N1)CCOC

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 73Ų

Additional information on 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Professional Introduction to 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172037-69-1)

2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2172037-69-1, represents a unique structural motif that has been explored for its potential applications in drug discovery and development. The molecular architecture of this compound incorporates several functional groups, including nitrile and ether moieties, which contribute to its diverse chemical reactivity and biological significance.

The triazole ring in the molecular structure of 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a key feature that has been extensively studied for its pharmacological properties. Triazole derivatives are well-known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory effects. The presence of ethoxy and methoxy substituents further modulates the pharmacokinetic and pharmacodynamic profiles of this compound, making it a promising candidate for further investigation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile. The synthesis involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as nucleophilic substitution and condensation reactions have been employed to construct the triazole core and introduce the desired substituents.

In the realm of medicinal chemistry, the exploration of novel heterocyclic compounds is crucial for developing new therapeutic agents. The nitrile group in the structure of 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile serves as a versatile handle for further functionalization. This allows chemists to modify the compound into more complex derivatives with enhanced biological activity. The nitrile group can be hydrolyzed to form carboxylic acids or reduced to form amides, providing multiple pathways for structural diversification.

The pharmacological evaluation of 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile has revealed several interesting properties. In vitro studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in inflammatory pathways. Additionally, preliminary in vivo studies suggest that this compound may exhibit significant therapeutic effects in models of chronic diseases. These findings highlight the importance of continued research into this novel molecule.

The development of new drug candidates is a complex process that involves extensive testing to ensure safety and efficacy. The structural features of 2-1-(2-ethoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, particularly the presence of multiple functional groups, make it a promising starting point for drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions with target proteins. This approach accelerates the drug discovery process by narrowing down the pool of candidate compounds.

The role of computational chemistry in modern drug development cannot be overstated. Advanced computational tools have enabled researchers to predict the behavior of molecules like 2-1-(2-methoxyethyl)-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile with high accuracy. These tools can simulate molecular interactions at the atomic level, providing insights into how the compound might behave within biological systems. Such simulations are invaluable for guiding experimental design and optimizing drug candidates.

The synthesis and characterization of novel compounds require state-of-the-art analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the structure and purity of molecules like 2172037-69. These techniques provide detailed information about the chemical environment of each atom in the molecule, which is crucial for understanding its biological activity.

The integration of synthetic chemistry with computational biology has opened new avenues for drug discovery. By combining experimental data with computational predictions, researchers can develop more robust models for understanding molecular interactions. This interdisciplinary approach has been particularly effective in identifying lead compounds for further development. The case of 2172037-69 exemplifies how these combined strategies can lead to significant breakthroughs in medicinal chemistry.

The future prospects for 2172037-69 are promising given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible benefits for patients worldwide.